![molecular formula C15H16BrFN2S B5036652 1-[(4-bromo-2-thienyl)methyl]-4-(4-fluorophenyl)piperazine](/img/structure/B5036652.png)
1-[(4-bromo-2-thienyl)methyl]-4-(4-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(4-bromo-2-thienyl)methyl]-4-(4-fluorophenyl)piperazine, also known as BTF, is a chemical compound that has been widely studied for its potential therapeutic applications. BTF belongs to the class of piperazine derivatives and has been shown to have a variety of pharmacological properties. In
Scientific Research Applications
1-[(4-bromo-2-thienyl)methyl]-4-(4-fluorophenyl)piperazine has been studied for its potential therapeutic applications in various fields such as neuroscience, oncology, and infectious diseases. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. In oncology, this compound has been studied for its potential to inhibit the growth and proliferation of cancer cells. In infectious diseases, this compound has been shown to have antiviral and antibacterial properties.
Mechanism of Action
The exact mechanism of action of 1-[(4-bromo-2-thienyl)methyl]-4-(4-fluorophenyl)piperazine is not fully understood. However, studies have suggested that this compound may act as a serotonin receptor agonist and/or a dopamine receptor antagonist. This compound has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and depression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of serotonin and dopamine in the brain. This compound has also been shown to decrease the levels of cortisol, a hormone involved in the stress response. Additionally, this compound has been shown to increase the activity of antioxidant enzymes, which can protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-bromo-2-thienyl)methyl]-4-(4-fluorophenyl)piperazine in lab experiments is its high potency and selectivity for certain receptors. This allows for more precise and specific studies of the effects of this compound on biological systems. However, one limitation of using this compound is its potential toxicity and side effects. Careful dosing and monitoring is necessary to ensure the safety of experimental subjects.
Future Directions
There are several future directions for research on 1-[(4-bromo-2-thienyl)methyl]-4-(4-fluorophenyl)piperazine. One area of interest is the development of this compound derivatives with improved pharmacological properties. Another area of interest is the investigation of this compound's potential therapeutic applications in other areas such as pain management and addiction. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on biological systems.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound with potential therapeutic applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been explored in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.
Synthesis Methods
The synthesis of 1-[(4-bromo-2-thienyl)methyl]-4-(4-fluorophenyl)piperazine involves the reaction of 4-bromo-2-thiophenecarboxaldehyde with 4-fluorophenylpiperazine in the presence of a reducing agent. The reaction results in the formation of this compound as a white solid with a melting point of 150-152°C. The purity of this compound can be confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.
Properties
IUPAC Name |
1-[(4-bromothiophen-2-yl)methyl]-4-(4-fluorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrFN2S/c16-12-9-15(20-11-12)10-18-5-7-19(8-6-18)14-3-1-13(17)2-4-14/h1-4,9,11H,5-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHZDJCKPFSGYCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CS2)Br)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrFN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.